Cas no 7748-20-1 (4,4'-Dithiobisbenzyl Alcohol)

• Product Name: 4,4'-Dithiobisbenzyl Alcohol
• CAS No: 7748-20-1
• MF: C₁₄H₁₄O₂S₂
• MW: 278.389761447906
• CID: 547916
• PubChem ID: 13166667
• Update Time: 2025-06-15

4,4'-Dithiobisbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (Disulfanediylbis(4,1-phenylene))dimethanol
• 4,4´-Dithiobisbenzyl Alcohol
• [4-[[4-(hydroxymethyl)phenyl]disulfanyl]phenyl]methanol
• 4,4'-disulfanediylbis(4,1-phenylene)dimethanol
• 4,4'-Dithiobisbenzyl Alcohol
• Benzenemethanol,4,4'-dithiobis- (9CI)
• Bis[4-(hydroxymethyl)phenyl] disulfide
• 4-(hydroxymethyl)phenyl disulfide
• 4,4'-Disulfandiyl-di-benzylalkohol
• 4,4'-disulfanediyl-di-benzyl alcohol
• 4,4'-dithiobis(benzyl alcohol)
• 4,4'-Dithiobisbenzenemethanol
• Benzenemethanol,4,4'-dithiobis
• Bis-(4-hydroxymethyl-phenyl)-disulfid
• SCHEMBL8793301
• Benzenemethanol, 4,4'-dithiobis-
• (4-{[4-(hydroxymethyl)phenyl]disulfanyl}phenyl)methanol
• AKOS016008690
• J-519900
• EN300-6475248
• FT-0667726
• DTXSID10524202
• A9805
• Bis[4-(hydroxymethyl)phenyl]disulfide
• [Disulfanediyldi(4,1-phenylene)]dimethanol
• CS-0216913
• 7748-20-1
• 4,4'-Dithiobisbenzenemethanol; 4,4'-Dithiodibenzyl Alcohol; 4,4'-Dithiobis[benzyl alcohol]; Bis[4-(hydroxymethyl)phenyl] Disulfide;
• DB-075330
• 4,4'-Disulfanediylbis(4,1-phenylene)dimethanol ; 4-Mercaptobenzyl alcohol dimmer
• 4,4'-Disulfanediylbis(4,1-phenylene)dimethanol;4-Mercaptobenzyl alcohol dimmer

• MDL： MFCD12912143
• Inchi： 1S/C14H14O2S2/c15-9-11-1-5-13(6-2-11)17-18-14-7-3-12(10-16)4-8-14/h1-8,15-16H,9-10H2
• InChI Key： CITNLQICZFPYKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CO)=CC=1)SC1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 278.04400
• Monoisotopic Mass: 278.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 465.9±40.0 °C at 760 mmHg
• Flash Point: 226.0±26.0 °C
• PSA: 91.06000
• LogP: 3.47060
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4,4'-Dithiobisbenzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4,4'-Dithiobisbenzyl Alcohol

Recent Advances in the Study of 4,4'-Dithiobisbenzyl Alcohol (CAS: 7748-20-1) and Its Applications in Chemical Biology and Medicine

4,4'-Dithiobisbenzyl Alcohol (CAS: 7748-20-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its disulfide linkage and benzyl alcohol groups, has been the subject of recent studies due to its potential applications in drug delivery, material science, and as a building block for more complex chemical entities. The unique structural features of 4,4'-Dithiobisbenzyl Alcohol make it a versatile candidate for various biomedical applications, including its role in the development of redox-responsive drug delivery systems and as a crosslinking agent in polymer chemistry.

Recent research has focused on the synthesis and functionalization of 4,4'-Dithiobisbenzyl Alcohol to enhance its utility in targeted drug delivery. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's ability to form stable conjugates with therapeutic agents, enabling controlled release under reducing conditions. This property is particularly valuable in cancer therapy, where the disulfide bond can be cleaved by the high glutathione concentrations found in tumor cells, leading to site-specific drug release and minimized off-target effects.

In addition to its pharmaceutical applications, 4,4'-Dithiobisbenzyl Alcohol has been investigated for its role in material science. A recent report in Advanced Materials (2023) highlighted its use as a crosslinker in the development of self-healing polymers. The disulfide bond's dynamic nature allows for reversible bond formation under mild conditions, making it an ideal candidate for creating materials with self-repairing capabilities. This innovation has potential implications for biomedical devices and coatings that require durability and responsiveness to environmental stimuli.

The compound's mechanism of action and biological interactions have also been a focus of recent studies. Research published in Chemical Biology & Drug Design (2023) explored the molecular interactions of 4,4'-Dithiobisbenzyl Alcohol with cellular components, revealing its potential as a modulator of redox signaling pathways. These findings open new avenues for the development of therapeutics targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Despite these promising developments, challenges remain in the large-scale production and optimization of 4,4'-Dithiobisbenzyl Alcohol for clinical applications. Current research efforts are directed toward improving synthetic routes to enhance yield and purity, as well as exploring novel derivatives with improved pharmacokinetic properties. The ongoing studies underscore the compound's versatility and potential to contribute significantly to advancements in chemical biology and medicine.

In conclusion, 4,4'-Dithiobisbenzyl Alcohol (CAS: 7748-20-1) continues to be a molecule of great interest in the scientific community, with recent research highlighting its diverse applications and potential for innovation. As studies progress, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and materials, offering solutions to some of the most pressing challenges in healthcare and technology.